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Compound of Interest

Compound Name: ICA-27243

Cat. No.: B1674255 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

ICA-27243 is a potent and selective KCNQ2/Q3 potassium channel opener utilized in research

for its antiepileptic and anticonvulsant properties. While specific disposal protocols for ICA-
27243 are not explicitly detailed in publicly available safety data sheets, general principles of

laboratory chemical waste management must be strictly followed to ensure safety and

regulatory compliance. This guide provides a comprehensive overview of the recommended

disposal procedures for ICA-27243, treating it as a hazardous chemical waste, with particular

attention to its halogenated organic structure.

Quantitative Data Summary
The following table summarizes key quantitative data for ICA-27243, which is essential for its

proper handling and management.
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Property Value Source

Molecular Weight 268.65 g/mol [1]

Molecular Formula C12H7ClF2N2O [1]

EC50 for KCNQ2/Q3 0.38 μM [2][3]

EC50 in 86Rb+ efflux assay 0.2 μM [1][3]

Solubility in DMSO 54 mg/mL (201.0 mM) [1]

Storage Temperature Powder: -20°C for 3 years [1]

In solvent: -80°C for 1 year [1]

Experimental Protocols: Disposal of ICA-27243
The disposal of ICA-27243, as with any laboratory chemical, should be approached with a

clear and systematic procedure to minimize risks and environmental impact. The following

protocol is based on general best practices for hazardous chemical waste disposal.

Materials Required
Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Designated hazardous waste container, compatible with chlorinated organic compounds.

Hazardous waste labels.

Secondary containment for the waste container.

Disposal Procedure
Waste Identification and Segregation:

Treat all ICA-27243, whether in solid form or in solution, as hazardous chemical waste.

Do not mix ICA-27243 waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.
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Given that ICA-27243 is a chlorinated organic compound, it should be segregated into a

dedicated halogenated organic waste stream.[4] Wastes containing chlorinated solvents

often require specific disposal methods, such as high-temperature incineration, and are

typically more expensive to dispose of.[5]

Containerization:

Collect all ICA-27243 waste in a designated, leak-proof container that is chemically

compatible with the waste.

The container must be kept securely closed except when adding waste.[1][6]

Place the primary waste container in a secondary containment bin to prevent spills.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "ICA-27243" or "N-(6-chloro-pyridin-3-

yl)-3,4-difluoro-benzamide." Avoid using abbreviations or chemical formulas.[7]

List all constituents and their approximate concentrations if it is a mixed waste stream.

Indicate the date when the waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[1] This area should be away from general lab traffic and incompatible materials.

Ensure the storage area is well-ventilated.

Disposal Request and Collection:

Once the waste container is full, or in accordance with your institution's policies, submit a

hazardous waste pickup request to your EHS office.
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Do not dispose of ICA-27243 down the sink or in the regular trash.[2][7] Improper disposal

can lead to environmental contamination and legal penalties.[3]

Decontamination of Empty Containers:

For containers that held ICA-27243, they should be triple-rinsed with a suitable solvent.[6]

The rinsate must be collected and disposed of as hazardous waste.[6]

After thorough decontamination, deface all labels on the empty container before disposing

of it as regular non-hazardous waste, in accordance with institutional guidelines.[2]

Mandatory Visualizations
Logical Workflow for ICA-27243 Disposal
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Start: ICA-27243 Waste Generated

Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

Is the waste solid or liquid?

Place in designated
'Solid Halogenated Organic Waste'

container.

Solid

Place in designated
'Liquid Halogenated Organic Waste'

container.

Liquid

Is the container properly labeled?

Label container with:
'Hazardous Waste'

'ICA-27243'
Constituents & Concentrations

Accumulation Start Date

No

Store container in a designated
Satellite Accumulation Area
with secondary containment.

Yes

Is the container full?

Continue to collect waste.

No

Submit a hazardous waste
pickup request to EHS.

Yes

End: Waste collected by EHS
for proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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